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Compound of Interest

Compound Name: 3-Mercapto-2-pentanone

CAS No.: 67633-97-0

Cat. No.: B1362483

Get Quote

This document provides researchers, perfumers, and product development professionals with a

comprehensive technical guide on the application of 3-Mercapto-2-pentanone (CAS No.

67633-97-0) as a high-impact fragrance ingredient. Moving beyond a simple datasheet, this

guide delves into the causality behind its use, providing field-proven insights and detailed

protocols for its safe and effective integration into sophisticated fragrance compositions.

Introduction: The Paradox of High-Impact Sulfur
Compounds
In the intricate world of perfumery, sulfur-containing compounds often present a paradox. While

potent and potentially pungent in their concentrated form, they are indispensable for creating

authentic, complex, and memorable scent profiles. 3-Mercapto-2-pentanone is a prime

example of such a molecule. Primarily recognized for its role in the flavor industry for creating

savory, meaty, and roasted notes, its olfactory properties are increasingly being leveraged by

avant-garde perfumers to introduce unexpected and sophisticated dimensions to fragrances.[1]

[2][3]
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This ingredient's power lies in its ability to add realism and depth at extremely low

concentrations. It can cut through simple sweetness, introduce a savory gourmand character,

or provide a unique roasted nuance that differentiates a fragrance from conventional

compositions.[3] Understanding its behavior, from its chemical nature to its olfactory impact and

safety requirements, is paramount for its successful application.

Chemical & Physical Profile
3-Mercapto-2-pentanone is a ketone with a thiol functional group, a structural feature

responsible for its characteristic odor.[4][5] Its fundamental properties are summarized below.

Property Value Source(s)

CAS Number 67633-97-0 [6][7]

Molecular Formula C₅H₁₀OS [7][8]

Molecular Weight 118.2 g/mol [7][9]

Appearance
Colorless to almost colorless

clear liquid
[7]

Boiling Point 52°C @ 11 mmHg [5][7]

Flash Point
49.1°C (120.4°F) - Flammable

Liquid
[7][10]

FEMA Number 3300 [4][11]

Olfactory Characteristics & The Art of Dilution
The odor profile of neat or improperly diluted 3-Mercapto-2-pentanone is intense and can be

misleading. Descriptors include sulfurous, metallic, roasted, onion, and even horseradish-like.

[1][4] However, when appropriately diluted, these potent facets transform into highly desirable

and nuanced notes:

At 1% Dilution: The harsh sulfurous notes recede, revealing a profile reminiscent of roasted

coffee, savory grilled notes, and warm nuts.
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At 0.1% Dilution: The scent becomes much softer, presenting as a subtle, warm, savory

character with hints of tropical fruit, capable of enhancing gourmand, woody, and even

certain floral accords.[3]

At 0.01% Dilution: It acts as an enhancer, adding richness and complexity without being

identifiable as a distinct note. It can impart a "browned" or "toasted" effect to other

ingredients.

The key to harnessing its potential is recognizing that it is not a top, middle, or base note in the

traditional sense, but a powerful modifier that adds a unique dimension and realism.

Applications in Fragrance Formulation
3-Mercapto-2-pentanone is a versatile tool for creating distinctive scent profiles in personal

care products and fine fragrances.[1] Its primary function is to add a unique savory or roasted

accord that moves beyond traditional fragrance boundaries.[3]

Key Application Areas:

Gourmand Fragrances: Essential for creating authentic coffee, chocolate, toasted nut, and

caramel accords. It provides the "roasted" element that is often missing from purely sweet

compositions.

Woody & Smoky Accords: Adds a warm, almost pyrogenic complexity to woods like

cedarwood and vetiver, enhancing smoky and leathery facets.

Exotic & Tropical Compositions: In trace amounts, its sulfury note can paradoxically enhance

the realism of tropical fruits like grapefruit and passionfruit, mimicking the natural complexity

of the ripe fruit.[12]

Novelty & "Avant-Garde" Scents: Used to create unique, savory fragrances that evoke the

scents of specific environments or experiences, such as a bakery, a coffee shop, or a

fireside.

Protocols for Application and Evaluation
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The following protocols are designed to ensure the safe handling and effective evaluation of 3-
Mercapto-2-pentanone in a research and development setting.

Protocol: Safe Handling and Stock Solution Preparation
Causality: Due to its flammability and potential for skin, eye, and respiratory irritation, a strict

safety protocol is non-negotiable.[6][10][13] Preparing diluted stock solutions is a critical step to

mitigate the risks of handling the concentrated material and to enable accurate dosing in

formulations.

Materials:

3-Mercapto-2-pentanone (neat)

Solvent (e.g., Dipropylene Glycol - DPG, or 200-proof Ethanol)

Calibrated digital scale (readable to 0.001g)

Glass beakers and amber glass storage bottles with PTFE-lined caps

Disposable glass pipettes

Appropriate Personal Protective Equipment (PPE): Nitrile gloves, chemical safety goggles,

lab coat.[2][13]

Procedure:

Workstation Preparation: Conduct all work in a properly functioning chemical fume hood or a

well-ventilated area.[2][13] Ensure an eyewash station and safety shower are accessible.[10]

PPE: Don all required PPE before handling the material.

Taring: Place a clean glass beaker on the digital scale and tare the weight.

Weighing: Using a disposable glass pipette, carefully transfer 1.000g of 3-Mercapto-2-
pentanone into the tared beaker.
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Dilution: Tare the scale again. Add 99.000g of the chosen solvent (DPG or Ethanol) to the

beaker. This will create a 1% w/w stock solution.

Mixing: Gently stir the solution with a clean glass rod until homogenous.

Storage & Labeling: Transfer the solution to a clean, amber glass bottle. Label the bottle

clearly: "3-Mercapto-2-pentanone, 1% in DPG/Ethanol", including the preparation date and

initials.

Further Dilutions: Repeat the process serially to create 0.1% and 0.01% solutions for

olfactory evaluation.

Cleanup: Dispose of all contaminated materials (pipettes, gloves) in accordance with local

environmental regulations.[2]
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Click to download full resolution via product page

Caption: Standard Sensory Evaluation Workflow.

Safety and Regulatory Considerations
Authoritative Grounding: As a responsible formulator, adherence to safety and regulatory

standards is paramount. All handling of 3-Mercapto-2-pentanone must be guided by its Safety

Data Sheet (SDS).

Key Hazards:

Flammability: It is a flammable liquid and vapor. [6][10]Keep away from heat, sparks, open

flames, and hot surfaces. [6][13]Use explosion-proof equipment and non-sparking tools. [6]*

Irritation: Causes skin irritation and serious eye irritation. [6][10]May cause respiratory

irritation. [6][13]* Handling: Always handle in a well-ventilated area, wearing appropriate

protective gloves, clothing, and eye/face protection. [2][13] Regulatory Status:

FEMA GRAS: It is listed as FEMA Number 3300 and is generally recognized as safe (GRAS)

for use in food as a flavoring agent under specific conditions. [11]* IFRA: The International

Fragrance Association (IFRA) sets standards for the safe use of fragrance ingredients. While

a specific standard for 3-Mercapto-2-pentanone was not found in the initial search, users

must always consult the latest version of the IFRA Standards to ensure the intended

application and concentration are compliant. The absence of a specific restriction does not

imply unlimited use.

Conclusion
3-Mercapto-2-pentanone is a powerful and unconventional tool in the modern perfumer's

palette. Its ability to impart realistic, savory, and roasted notes offers a pathway to creating truly

innovative and memorable fragrances. [1][3]This power, however, demands respect. By

understanding its chemical properties, embracing the art of dilution, and adhering strictly to

safety protocols, researchers and developers can unlock its full creative potential, adding

unparalleled depth and character to their formulations.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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